Cas no 2101218-75-9 (tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate)

• Product Name: tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate
• CAS No: 2101218-75-9
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD31744009
• CID: 5164219
• PubChem ID: 129222368
• Update Time: 2026-03-04

tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl cis-3-amino-5-methoxypiperidine-1-carboxylate
• tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate
• Tert-butyl(3r,5s)-3-amino-5-methoxypiperidine-1-carboxylate
• Rel-tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate
• 2101218-75-9
• E77487
• PS-20623
• SCHEMBL18959244
• (3R,5S)-3-Amino-1-Boc-5-methoxypiperidine
• CS-0310431
• EN300-7493664

• MDL： MFCD31744009
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-8(12)5-9(7-13)15-4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m1/s1
• InChI Key： VYOYBSJHTACSNI-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](OC)C[C@@H](N)C1

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate

Professional Introduction to Tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate (CAS No. 2101218-75-9)

Tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2101218-75-9, belongs to the piperidine class of heterocyclic organic compounds. Piperidine derivatives are widely recognized for their diverse biological activities and have been extensively studied for their potential in drug discovery and therapeutic applications.

The molecular structure of tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate features a piperidine ring substituted with a tert-butyl group at the 1-position, an amino group at the 3-position, and a methoxy group at the 5-position. The specific stereochemistry, denoted by the (3R,5S) configuration, plays a crucial role in determining the compound's biological activity and interaction with biological targets. This stereochemical specificity is a key consideration in medicinal chemistry, as it can significantly influence the efficacy and selectivity of a drug candidate.

In recent years, there has been growing interest in developing novel piperidine-based compounds for various therapeutic applications. The unique structural features of tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate make it a promising candidate for further investigation in this context. Specifically, the presence of both amino and methoxy functional groups provides multiple sites for chemical modification, allowing for the design of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential in the development of central nervous system (CNS) therapeutics. Piperidine derivatives have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The specific stereochemistry of tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate may contribute to its selectivity for certain CNS targets, making it a valuable scaffold for drug design.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of piperidine derivatives. For instance, research has demonstrated that the (3R,5S) configuration enhances binding affinity to specific receptors while minimizing off-target effects. This finding underscores the significance of maintaining precise stereochemical control during synthetic processes, which is particularly relevant for compounds like tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate.

The synthesis of tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate presents unique challenges due to its complex stereochemical requirements. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, are often employed to achieve the desired stereochemical purity. These synthetic strategies not only highlight the technical expertise required but also underscore the compound's potential as a key intermediate in pharmaceutical manufacturing.

In addition to its potential in CNS therapeutics, tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate has shown promise in other areas of medicinal chemistry. For example, it has been explored as a precursor for developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The presence of both amino and methoxy groups provides multiple opportunities for further functionalization, enabling the creation of highly tailored drug candidates.

The growing body of research on piperidine derivatives underscores their significance in modern drug discovery. As our understanding of biological pathways continues to expand, compounds like tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate will play an increasingly important role in developing next-generation therapeutics. Their unique structural features and stereochemical complexity make them valuable tools for researchers seeking to develop innovative treatments for complex diseases.

In conclusion, tert-butyl (3R,5S)-3-amino-5-methoxypiperidine-1-carboxylate, identified by its CAS number 2101218-75-9, is a highly promising compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for piperidine derivatives, compounds like this will undoubtedly play a crucial role in advancing our understanding and treatment of complex diseases.